Cas no 76938-46-0 (Viscosalactone B)

• Product Name: Viscosalactone B
• CAS No: 76938-46-0
• MF: C₂₈H₄₀O₇
• MW: 488.61300945282
• CID: 2026571
• PubChem ID: 57403080
• Update Time: 2025-04-21

Viscosalactone B Chemical and Physical Properties

Names and Identifiers

• Viscosalactone B
• 76938-46-0
• CHEBI:69122
• CHEMBL1934584
• WVMINIQLCDVTLH-IVFYTCICSA-N
• Q27137462
• (3beta,4beta,5beta,6beta,22R)-3,4,27-trihydroxy-5,6:22,26-diepoxyergost-24-ene-1,26-dione
• (1S,2R,5S,6S,7R,9R,11S,12S,15R,16S)-5,6-dihydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
• (1S,2R,5S,6S,7R,9R,11S,12S,15R,16S)-5,6-dihydroxy-15-((1S)-1-((2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl)ethyl)-2,16-dimethyl-8-oxapentacyclo(9.7.0.02,7.07,9.012,16)octadecan-3-one

• Inchi： 1S/C28H40O7/c1-13-9-21(34-25(33)16(13)12-29)14(2)17-5-6-18-15-10-23-28(35-23)24(32)20(30)11-22(31)27(28,4)19(15)7-8-26(17,18)3/h14-15,17-21,23-24,29-30,32H,5-12H2,1-4H3/t14-,15-,17+,18-,19-,20-,21+,23+,24-,26+,27-,28-/m0/s1
• InChI Key： WVMINIQLCDVTLH-IVFYTCICSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CC[C@H]([C@H](C)[C@H]5CC(C)=C(CO)C(=O)O5)[C@@]4(C)CC[C@@H]3[C@@]3(C)C(C[C@@H]([C@@H]([C@]132)O)O)=O

Computed Properties

• Exact Mass: 488.27740361g/mol
• Monoisotopic Mass: 488.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives